2-[1-[(3-Bromophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine

• IUPAC Name: 2-[1-[(3-bromophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine
• InChI: InChI=1S/C17H20BrN3O/c1-13-10-19-17(20-11-13)22-16-5-7-21(8-6-16)12-14-3-2-4-15(18)9-14/h2-4,9-11,16H,5-8,12H2,1H3
• InChI Key: BEXPMCRAGGCPLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OC2CCN(CC2)CC3=CC(=CC=C3)Br
• Molecular Formula: C17H20BrN3O
• Molecular Weight: 362.3 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring that is found in many synthetic and naturally occurring molecules. Pyrimidine derivatives are often used in the pharmaceutical industry. The molecule also contains a piperidine ring, which is a common structural motif found in many pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 2,4-Dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine have been prepared using organolithium reagents. Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many piperidine derivatives are used in the treatment of various diseases due to their ability to modulate the pharmacokinetic properties of drug substances.

Future Directions

Future research could focus on exploring the potential uses of this compound in pharmaceutical applications, given the presence of the pyrimidine and piperidine rings which are common in many pharmaceuticals. Further studies could also investigate the synthesis, chemical reactions, and physical and chemical properties of this compound.